ESMOLOL
ESMOLOL
Esmolol is a cardioselective beta-blocker used in parenteral forms in the treatment of arrhythmias and severe hypertension. Esmolol has not been linked to instances of clinically apparent drug induced liver injury.
Esmolol, also known as brevibloc, belongs to the class of organic compounds known as phenol ethers. These are aromatic compounds containing an ether group substituted with a benzene ring. Esmolol is a drug which is used for the rapid control of ventricular rate in patients with atrial fibrillation or atrial flutter in perioperative, postoperative, or other emergent circumstances where short term control of ventricular rate with a short-acting agent is desirable. also used in noncompensatory sinus tachycardia where the rapid heart rate requires specific intervention. Esmolol is considered to be a practically insoluble (in water) and relatively neutral molecule. Esmolol has been detected in multiple biofluids, such as urine and blood. Within the cell, esmolol is primarily located in the membrane (predicted from logP). In humans, esmolol is involved in the esmolol action pathway.
Esmolol, commonly marketed under the trade name Brevibloc, is a cardioselective beta-1 receptor blocker. It has a rapid onset but short duration of action without causing significant intrinsic sympathomimetic or membrane stabilizing activities at recommended therapeutic doses. It works by blocking beta-adrenergic receptors in the heart, which leads to decreased force and rate of heart contractions. Esmolol prevents the action of two naturally occurring substances: epinephrine and norepinephrine.
Esmolol, also known as brevibloc, belongs to the class of organic compounds known as phenol ethers. These are aromatic compounds containing an ether group substituted with a benzene ring. Esmolol is a drug which is used for the rapid control of ventricular rate in patients with atrial fibrillation or atrial flutter in perioperative, postoperative, or other emergent circumstances where short term control of ventricular rate with a short-acting agent is desirable. also used in noncompensatory sinus tachycardia where the rapid heart rate requires specific intervention. Esmolol is considered to be a practically insoluble (in water) and relatively neutral molecule. Esmolol has been detected in multiple biofluids, such as urine and blood. Within the cell, esmolol is primarily located in the membrane (predicted from logP). In humans, esmolol is involved in the esmolol action pathway.
Esmolol, commonly marketed under the trade name Brevibloc, is a cardioselective beta-1 receptor blocker. It has a rapid onset but short duration of action without causing significant intrinsic sympathomimetic or membrane stabilizing activities at recommended therapeutic doses. It works by blocking beta-adrenergic receptors in the heart, which leads to decreased force and rate of heart contractions. Esmolol prevents the action of two naturally occurring substances: epinephrine and norepinephrine.
Brand Name:
Vulcanchem
CAS No.:
103598-03-4
VCID:
VC0025661
InChI:
InChI=1S/C16H25NO4/c1-12(2)17-10-14(18)11-21-15-7-4-13(5-8-15)6-9-16(19)20-3/h4-5,7-8,12,14,17-18H,6,9-11H2,1-3H3
SMILES:
CC(C)NCC(COC1=CC=C(C=C1)CCC(=O)OC)O
Molecular Formula:
C16H25NO4
Molecular Weight:
295.37 g/mol
ESMOLOL
CAS No.: 103598-03-4
Main Products
VCID: VC0025661
Molecular Formula: C16H25NO4
Molecular Weight: 295.37 g/mol
| CAS No. | 103598-03-4 |
|---|---|
| Product Name | ESMOLOL |
| Molecular Formula | C16H25NO4 |
| Molecular Weight | 295.37 g/mol |
| IUPAC Name | methyl 3-[4-[2-hydroxy-3-(propan-2-ylamino)propoxy]phenyl]propanoate |
| Standard InChI | InChI=1S/C16H25NO4/c1-12(2)17-10-14(18)11-21-15-7-4-13(5-8-15)6-9-16(19)20-3/h4-5,7-8,12,14,17-18H,6,9-11H2,1-3H3 |
| Standard InChIKey | AQNDDEOPVVGCPG-UHFFFAOYSA-N |
| SMILES | CC(C)NCC(COC1=CC=C(C=C1)CCC(=O)OC)O |
| Canonical SMILES | CC(C)NCC(COC1=CC=C(C=C1)CCC(=O)OC)O |
| Physical Description | Solid |
| Description | Esmolol is a cardioselective beta-blocker used in parenteral forms in the treatment of arrhythmias and severe hypertension. Esmolol has not been linked to instances of clinically apparent drug induced liver injury. Esmolol, also known as brevibloc, belongs to the class of organic compounds known as phenol ethers. These are aromatic compounds containing an ether group substituted with a benzene ring. Esmolol is a drug which is used for the rapid control of ventricular rate in patients with atrial fibrillation or atrial flutter in perioperative, postoperative, or other emergent circumstances where short term control of ventricular rate with a short-acting agent is desirable. also used in noncompensatory sinus tachycardia where the rapid heart rate requires specific intervention. Esmolol is considered to be a practically insoluble (in water) and relatively neutral molecule. Esmolol has been detected in multiple biofluids, such as urine and blood. Within the cell, esmolol is primarily located in the membrane (predicted from logP). In humans, esmolol is involved in the esmolol action pathway. Esmolol, commonly marketed under the trade name Brevibloc, is a cardioselective beta-1 receptor blocker. It has a rapid onset but short duration of action without causing significant intrinsic sympathomimetic or membrane stabilizing activities at recommended therapeutic doses. It works by blocking beta-adrenergic receptors in the heart, which leads to decreased force and rate of heart contractions. Esmolol prevents the action of two naturally occurring substances: epinephrine and norepinephrine. |
| Related CAS | 81161-17-3 (Hydrochloride) |
| Solubility | Very soluble as hydrochloride salt 1.44e-01 g/L |
| Synonyms | ASL 8052 ASL-8052 Brevibloc esmolol esmolol hydrochloride |
| PubChem Compound | 59768 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume